Cas no 57103-69-2 (Maytansine,3-O-acetyl-3-O-de[2-(acetylmethylamino)-1-oxopropyl]- (9CI))

• Product name: Maytansine,3-O-acetyl-3-O-de[2-(acetylmethylamino)-1-oxopropyl]- (9CI)
• CAS No: 57103-69-2
• MF: C₃₀H₃₉ClN₂O₉
• MW: 607.091668367386
• CID: 373242
• PubChem ID: 54607205

Maytansine,3-O-acetyl-3-O-de[2-(acetylmethylamino)-1-oxopropyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Maytansine,3-O-acetyl-3-O-de[2-(acetylmethylamino)-1-oxopropyl]- (9CI)
• Ansamitocin P-1
• Maytansine, O3-acetyl-O3-de2-(acetylmethylamino)-1-oxopropyl-
• (3E,5E,7R,84S)-12c-acetoxy-14-chloro-10t,11c-epoxy-84-hydroxy-15,7r-dimethoxy-3,9c,11t,15-tetramethyl-(84r'H,86c'H)-15-aza-1(1,3)-benzena-8(4,6)-[1,3]oxazinana-cyclopentadecaphane-3,5-diene-82,14-dione
• 3-O-Acetyl-3-O-de[2-[methyl(acetyl)amino]-1-oxopropyl]maytansine
• ansamitocin P1
• Ansamytocin
• C-15003 P-1,Maytanacin
• Maytanacin (6)
• Maytanacine
• O3-acetyl-may
• 57103-69-2
• Maytansine, O3-acetyl-O3-de[2-(acetylmethylamino)-1-oxopropyl]-
• NSC239387
• NSC-239387

• Inchi： InChI=1S/C30H39ClN2O9/c1-16-9-8-10-23(39-7)30(37)15-22(41-28(36)32-30)17(2)27-29(4,42-27)24(40-18(3)34)14-25(35)33(5)20-12-19(11-16)13-21(38-6)26(20)31/h8-10,12-13,17,22-24,27,37H,11,14-15H2,1-7H3,(H,32,36)/b10-8?,16-9+
• InChI Key： MQYZCKOGTWYJAZ-WUTZXFCMSA-N
• SMILES： CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C)C)C)OC)(NC(=O)O2)O

Computed Properties

• Exact Mass: 606.23457
• Monoisotopic Mass: 606.234409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.33
• Boiling Point: 827.4°Cat760mmHg
• Flash Point: 454.2°C
• Refractive Index: 1.591
• PSA: 136.16
• LogP: 4.08130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams